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Compound of Interest

Compound Name: Niobium--vanadium (1/2)

Cat. No.: B15465010

An in-depth exploration of the electronic structure, superconductivity, and experimental
characterization of Niobium-Vanadium (Nb-V) alloys for researchers, scientists, and drug
development professionals.

This technical guide provides a comprehensive overview of the electronic properties of
Niobium-Vanadium (Nb-V) compounds. Niobium and Vanadium, both transition metals from
Group 5 of the periodic table, form a continuous solid solution across all compositions,
exhibiting a body-centered cubic (bcc) crystal structure. This complete miscibility allows for the
fine-tuning of electronic and superconducting properties by varying the V content in the Nb
matrix. This guide summarizes key electronic parameters, details relevant experimental
methodologies, and provides visual representations of experimental workflows and theoretical
concepts.

Electronic Structure and Properties

The electronic properties of Nb-V alloys are governed by their valence electron concentration
(VEC), which changes linearly with composition. The electronic structure is primarily
characterized by the density of states (DOS) at the Fermi level, N(E_F), which plays a crucial
role in determining the superconducting and transport properties of these materials.

Theoretical studies employing Density Functional Theory (DFT) have been instrumental in
understanding the electronic structure of Nb-V alloys. These calculations indicate that the d-
bands of both Niobium and Vanadium contribute significantly to the density of states near the
Fermi level. The variation in the composition of the alloy leads to changes in the hybridization
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of these d-orbitals, thereby modifying the electronic band structure and the density of states at
the Fermi level.

Density of States (DOS)

First-principles calculations have shown that the density of states at the Fermi level, N(E_F), in
the Nb-V system does not follow a simple linear trend with composition. Instead, it is influenced
by the specific ordering and local chemical environment of the constituent atoms. Theoretical
models predict that the electronic density of states for Nb-V alloys can be understood within the
framework of the rigid d-band model, where the Fermi level shifts according to the average
number of valence electrons per atom.[1]

Superconductivity

Both Niobium and Vanadium are elemental superconductors, with critical temperatures (Tc) of
approximately 9.2 K and 5.3 K, respectively.[2] The superconducting properties of Nb-V alloys
are a subject of significant interest. Experimental studies on the ternary Ti-Nb-V system have
shown that the superconducting transition temperature (Tc) varies smoothly with composition.
[1] This behavior is attributed to the changes in the density of states at the Fermi surface, N(0),
and the electron-phonon interaction parameter.[1]

Measurements of the electronic specific heat of Nb-V alloys have revealed a broad minimum in
the superconducting transition temperature as a function of alloy composition. This minimum is
attributed to a weakening of the electron-phonon interaction parameter.

Transport Properties

The electrical resistivity of pure Niobium and Vanadium has been studied at low temperatures.
However, comprehensive experimental data on the electrical resistivity, Hall coefficient, and
Seebeck coefficient across the entire Nb-V composition range is limited in the available
literature. Theoretical predictions suggest that the transport properties will be influenced by the
changes in the electronic band structure and density of states with varying composition. Hall
effect measurements on related niobium alloys have been conducted to study the behavior in
the mixed superconducting state.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubs.aip.org/aip/jap/article-pdf/40/10/3982/18351518/3982_1_online.pdf
https://www.bohrium.com/paper-details/first-principles-study-of-superconducting-transition-temperature-of-niobium-and-vanadium-as-a-function-of-pressure/997220771749167920-2279
https://pubs.aip.org/aip/jap/article-pdf/40/10/3982/18351518/3982_1_online.pdf
https://pubs.aip.org/aip/jap/article-pdf/40/10/3982/18351518/3982_1_online.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15465010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following tables summarize the available quantitative data on the electronic and
superconducting properties of Niobium, Vanadium, and their alloys. Due to the limited
availability of systematic experimental data for the binary Nb-V system, some data is derived
from studies on more complex alloys or from theoretical calculations.

Property Niobium (Nb) Vanadium (V) Notes

_ _ Nb and V form a
Body-Centered Cubic Body-Centered Cubic ) )
Crystal Structure continuous solid
(bcc) (bcc) )
solution.

Superconducting

" Elemental
Transition ~9.2 K[2] ~5.3 K[2]
superconductors.
Temperature (Tc)
Pressure Dependence Measured up to 10
0+ 3 x 10-° °K/bar 11 £ 3 x 107 °K/bar
of Tc (0Tc/oP) kbar.

Table 1: Fundamental Properties of Pure Niobium and Vanadium.

Superconducting
Alloy Composition Transition Temperature Notes
(Te)

Highest Tc observed in the
Tio.sNbo.3Vo.1 8.8 K studied Ti-Nb-V ternary
system.[1]

. ) ) Attributed to a weakening of
Broad minimum in Tc with
Nb-V alloys N the electron-phonon
composition _ _
Interaction.

Table 2: Superconducting Properties of Niobium-Vanadium Containing Alloys.

Experimental Protocols

This section outlines the detailed methodologies for the synthesis and characterization of
Niobium-Vanadium compounds, compiled from various experimental studies on these and
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similar alloy systems.

Synthesis of Nb-V Alloys

3.1.1. Arc Melting
A common method for producing high-purity, homogeneous Nb-V alloys is vacuum arc melting.
o Starting Materials: High-purity Niobium (e.g., 99.95%) and Vanadium (e.g., 99.95%) metals.

e Procedure:

[e]

The constituent metals are weighed to the desired atomic percentages.

o The metals are placed in a water-cooled copper hearth within a vacuum arc melting
chamber.

o The chamber is evacuated to a high vacuum (e.g., < 10~> Torr) and then backfilled with a
high-purity inert gas, such as Argon.

o An electric arc is struck between a non-consumable tungsten electrode and the raw
materials, causing them to melt and form an alloy button.

o To ensure homogeneity, the alloy button is typically flipped and re-melted multiple times
(e.g., 5-10 times).

o Heat Treatment: The as-cast ingots are often subjected to a homogenization heat treatment
in a high-vacuum furnace (e.g., at 1200 °C for 24 hours) to eliminate any compositional
segregation.

3.1.2. Mechanical Alloying

Mechanical alloying is a solid-state powder processing technique that can be used to produce
Nb-V alloy powders.

o Starting Materials: Elemental powders of Niobium and Vanadium.

e Procedure:
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o The elemental powders are mixed in the desired ratio.

o The powder mixture is loaded into a high-energy ball mill (e.g., a planetary or attritor mill)
along with grinding media (e.g., hardened steel or tungsten carbide balls).

o Milling is performed under a controlled inert atmosphere (e.g., Argon) for a specified
duration (e.g., 10-100 hours) and at a specific rotational speed. During milling, the
repeated welding, fracturing, and re-welding of the powder particles lead to the formation
of a homogeneous alloy.

o Consolidation: The resulting alloy powders can be consolidated into bulk samples using
techniques such as hot pressing or spark plasma sintering.

Characterization Techniques

3.2.1. Structural Characterization

» X-ray Diffraction (XRD): Used to determine the crystal structure and phase purity of the Nb-V
alloys. The continuous shift in the diffraction peak positions with composition confirms the
formation of a solid solution.

3.2.2. Microstructural and Compositional Analysis

e Scanning Electron Microscopy (SEM): Provides high-resolution images of the microstructure
of the alloys, revealing features such as grain size and morphology.

e Energy-Dispersive X-ray Spectroscopy (EDS): Used in conjunction with SEM to determine
the elemental composition of the alloys and to check for compositional homogeneity.

3.2.3. Electronic Property Measurements

» Electrical Resistivity: Measured as a function of temperature using a four-probe method to
determine the superconducting transition temperature and to study the electron scattering
mechanisms.

o Specific Heat: Measured at low temperatures to determine the electronic specific heat
coefficient (y), which is proportional to the density of states at the Fermi level, and to
characterize the superconducting transition.
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» Hall Effect Measurements: Used to determine the charge carrier type and concentration.

o Seebeck Coefficient Measurement: Provides information about the thermoelectric properties

of the material.

o X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique used to investigate
the core-level electronic states and the chemical composition of the near-surface region of

the alloys.

» Angle-Resolved Photoemission Spectroscopy (ARPES): A powerful technique to directly
probe the electronic band structure of single-crystal samples.

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key experimental
workflows and conceptual relationships relevant to the study of Niobium-Vanadium compounds.
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Caption: Workflow for the synthesis of Nb-V alloys via arc melting.
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Caption: Workflow for the synthesis of Nb-V alloys via mechanical alloying.
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Caption: Relationship between composition, structure, and properties in Nb-V alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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